Cas no 1022128-82-0 (1-(4-Aminophenyl)piperazin-2-one)

• Product Name: 1-(4-Aminophenyl)piperazin-2-one
• CAS No: 1022128-82-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• MDL: MFCD10568159
• CID: 859427
• PubChem ID: 53406175
• Update Time: 2025-11-01

1-(4-Aminophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)piperazin-2-one
• AG-D-10835
• FT-0690669
• KB-08895
• SureCN85663
• MULQTIPGVGXHBL-UHFFFAOYSA-N
• 1-(4-Aminophenyl)-2-piperazinone
• FCH881150
• 4949AJ
• 1-(4-Amino-phenyl)-piperazin-2-one
• TRA0001899
• SY002675
• AX8036392
• AB0062161
• CS-0316736
• 2-Piperazinone, 1-(4-aminophenyl)-
• SCHEMBL85663
• DB-012991
• MFCD10568159
• AKOS006302906
• XQB12882
• 1-(4-Aminophenyl)piperazin-2-one 97%
• DTXSID80695670
• 1022128-82-0
• AS-31634

• MDL： MFCD10568159
• Inchi： 1S/C10H13N3O/c11-8-1-3-9(4-2-8)13-6-5-12-7-10(13)14/h1-4,12H,5-7,11H2
• InChI Key： MULQTIPGVGXHBL-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 191.10600
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• XLogP3: 0

Experimental Properties

• Boiling Point: 499.1 ℃ at 760 mmHg
• Flash Point: 255.6℃
• PSA: 58.36000
• LogP: 1.18000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(4-Aminophenyl)piperazin-2-one

Comprehensive Overview of 1-(4-Aminophenyl)piperazin-2-one (CAS No. 1022128-82-0): Properties, Applications, and Research Insights

The compound 1-(4-Aminophenyl)piperazin-2-one (CAS No. 1022128-82-0) is a specialized organic molecule featuring a piperazin-2-one core linked to a 4-aminophenyl group. This structural configuration endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical research and material science. Its molecular formula, C₁₀H₁₃N₃O, and precise weight of 191.23 g/mol highlight its potential as a building block for heterocyclic compounds and bioactive intermediates.

Recent studies emphasize the role of 1-(4-Aminophenyl)piperazin-2-one in drug discovery, particularly in modulating central nervous system (CNS) targets. Researchers are exploring its derivatives for potential applications in neurological disorders, aligning with the growing demand for novel neurotherapeutic agents. The compound’s amine-functionalized aromatic system also renders it valuable in polymer chemistry, where it serves as a crosslinking agent or monomer for high-performance materials.

From a synthetic perspective, CAS No. 1022128-82-0 is often synthesized via N-alkylation or cyclocondensation reactions, with yields optimized through green chemistry protocols. This aligns with the industry’s shift toward sustainable synthesis, a topic frequently searched in academic and industrial forums. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a concern highlighted in quality control-related queries.

The compound’s stability under varying pH and temperature conditions has been investigated for formulation development, addressing common search trends on excipient compatibility. Notably, its low toxicity profile (as per preliminary assays) makes it a candidate for biocompatible applications, resonating with searches for safe chemical alternatives in cosmetics and agrochemicals.

In material science, 1-(4-Aminophenyl)piperazin-2-one derivatives are explored for organic electronics, such as OLEDs and conductive polymers, tapping into the surge in interest around flexible electronics. Patent analyses reveal its inclusion in innovative coatings with enhanced adhesion and durability, answering frequent queries on advanced material solutions.

To address SEO-optimized questions like “What is the solubility of 1-(4-Aminophenyl)piperazin-2-one?”—the compound exhibits moderate solubility in polar solvents (e.g., DMSO, methanol) but limited solubility in non-polar media. Such data is crucial for laboratory preparation workflows, a recurring topic in research forums.

Future directions include leveraging computational chemistry to predict its ADMET properties, a hot topic in AI-driven drug design. Collaborative efforts between academia and industry aim to expand its utility in catalysis and nanotechnology, reflecting broader trends in interdisciplinary research.